Cas no 90919-45-2 (2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• CAS No: 90919-45-2
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6098888
• PubChem ID: 79021690
• Update Time: 2025-07-17

2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• 90919-45-2
• AKOS017560092
• EN300-1968513

• Inchi： 1S/C10H11ClO3/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5,8,12H,3-4,6H2
• InChI Key： CAINSAIYCIGEEV-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)OCCO2)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

Introduction to 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 90919-45-2)

2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol, identified by its CAS number 90919-45-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chlorinated ethyl group attached to a benzodioxin scaffold, has garnered attention due to its structural complexity and potential biological activities. The benzodioxin moiety, also known as a tetrahydropyranopyrrole or indole derivative, is a common pharmacophore in drug discovery, particularly for its role in modulating various biological pathways.

The structural motif of 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol positions it as a candidate for further exploration in the development of novel therapeutic agents. The presence of a chlorine atom at the 2-position introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions, which are pivotal in medicinal chemistry for derivatization and functionalization. This feature allows for the synthesis of analogues with tailored properties, enabling optimization of potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in benzodioxin derivatives due to their reported interactions with multiple biological targets. For instance, studies have highlighted the potential of such compounds in inhibiting enzymes involved in inflammation and cancer progression. The benzodioxin core is known to exhibit binding affinity to certain receptors and enzymes, making it a valuable scaffold for drug design. The specific substitution pattern in 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol may confer unique interactions with biological systems, warranting further investigation.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The dihydrobenzodioxin scaffold is structurally related to several psychoactive substances and has been explored for its effects on serotonin and dopamine pathways. While the exact pharmacological profile of 90919-45-2 remains under investigation, preliminary studies suggest that it may exhibit properties relevant to central nervous system (CNS) disorders. This includes potential applications in managing conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol involves multi-step organic transformations that highlight the synthetic versatility of benzodioxin derivatives. Key synthetic strategies include chlorination reactions at specific positions on the aromatic ring and functional group interconversions to introduce the ethyl side chain. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in high-throughput screening (HTS) campaigns and medicinal chemistry libraries.

Recent research has also explored the metabolic stability and pharmacokinetic behavior of 90919-45-2. Understanding how a compound is processed by the body is crucial for determining its therapeutic efficacy and safety profile. Studies using computational modeling and experimental techniques have provided insights into potential degradation pathways and interactions with metabolic enzymes. These findings are essential for predicting drug-drug interactions and optimizing dosing regimens.

The chemical properties of 2-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yilethanenol) make it an attractive candidate for further derivatization. By modifying substituents on the benzodioxin ring or introducing additional functional groups at the ethyl chain terminus, chemists can generate libraries of analogues with diverse biological activities. Such libraries are instrumental in identifying lead compounds for preclinical development. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for characterizing these derivatives.

In conclusion,90919–45–22-chloro–1–(23–dihydro–14–benzodioxine–6–yilethanenol) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological relevance. The combination of a chlorinated ethyl group with a benzodioxin scaffold offers numerous opportunities for drug discovery efforts aimed at addressing neurological disorders among other conditions. As research continues into this molecule,it will be fascinating observe how it contributes advancing our understanding disease mechanisms developing new treatments future years ahead.